![molecular formula C14H14ClN3O2S3 B2683383 5-chloro-N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)thiophene-2-sulfonamide CAS No. 1396709-71-9](/img/structure/B2683383.png)
5-chloro-N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)thiophene-2-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-chloro-N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C14H14ClN3O2S3 and its molecular weight is 387.92. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Agents
Research on novel heterocyclic compounds containing a sulfonamido moiety, which are structurally related to the specified compound, has shown promising antibacterial activities. These compounds were synthesized and evaluated for their potential as antibacterial agents, with several demonstrating high activities against bacterial strains (Azab, Youssef, & El-Bordany, 2013).
Ocular Hypotensive Agents
Sulfonamide derivatives have been explored for their topical ocular hypotensive activity in the treatment of glaucoma. Research has focused on optimizing substituents to achieve a balance between inhibitory potency against carbonic anhydrase, water solubility, and minimizing pigment binding in the iris, leading to the development of compounds with promising ocular hypotensive properties (Prugh et al., 1991).
Cytotoxic Agents
Compounds structurally related to the specified sulfonamide have been synthesized and evaluated for their cytotoxicity against various cancer cell lines, including human fibrosarcoma and breast adenocarcinoma cells. These studies aim to discover novel therapeutic agents with potential anticancer activities (Arsenyan, Rubina, & Domracheva, 2016).
Antiviral Agents
Research into sulfonamide derivatives has also extended into the development of antiviral compounds. A study on 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives revealed certain compounds with anti-tobacco mosaic virus activity, highlighting the potential for sulfonamides in antiviral therapy (Chen et al., 2010).
Drug Metabolism Studies
Biotransformation studies have utilized compounds within the sulfonamide family to produce mammalian metabolites, aiding in the structural characterization and understanding of drug metabolism. These studies provide insights into the pharmacokinetics and dynamics of drugs, facilitating the development of more effective therapeutic agents (Zmijewski et al., 2006).
properties
IUPAC Name |
5-chloro-N-[2-(1-methyl-4-thiophen-2-ylimidazol-2-yl)ethyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClN3O2S3/c1-18-9-10(11-3-2-8-21-11)17-13(18)6-7-16-23(19,20)14-5-4-12(15)22-14/h2-5,8-9,16H,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPHSOYGLPGGWKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1CCNS(=O)(=O)C2=CC=C(S2)Cl)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClN3O2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.